1H-pyridin-2-one;1H-pyrimidine-2,4-dione

• CAS: 873685-82-6
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• SMILES: C1=CC(=O)NC=C1.C1=CNC(=O)NC1=O
• InChI: InChI=1S/C5H5NO.C4H4N2O2/c7-5-3-1-2-4-6-5;7-3-1-2-5-4(8)6-3/h1-4H,(H,6,7);1-2H,(H2,5,6,7,8)
• InChIKey: DPHMYLYDAIFBAG-UHFFFAOYSA-N

Chemical Identity & Structure of 2-Pyridone·Uracil

1H-pyridin-2-one;1H-pyrimidine-2,4-dione (CAS 873685-82-6) is a 1:1 binary solid comprising the heterocycles 2-pyridone and uracil, with a molecular formula of C9H9N3O3 and a molecular weight of 207.19 g/mol . The compound exists as a crystalline solid and is listed by chemical suppliers at a typical purity of 95% . In the scientific literature, the 2-pyridone–uracil pair is primarily recognized as a simplified, fluorescent hydrogen-bonding model for the Watson–Crick uracil–adenine base pair, because 2-pyridone presents a single N–H donor and C=O acceptor group—one hydrogen-bonding site versus the three offered by canonical uracil [1].

Model System

Reduced-complexity H-bonding model for base-pair studies

Tautomer Research

Keto–enol equilibrium probe with solvent-dependent switching

Crystal Engineering

Baseline co-crystal for synthon competition screening

• [1] Frey, J. A.; Leist, R.; Müller, A.; Leutwyler, S. Gas-Phase Watson–Crick and Hoogsteen Isomers of the Nucleobase Mimic 9-Methyladenine·2-Pyridone. ChemPhysChem 2006, 7 (7), 1494–1499. View Source

Substitution Risks for 2-Pyridone·Uracil Co-Crystal

Compounds containing 2-pyridone or uracil motifs cannot be treated as interchangeable procurement items because the specific 1:1 2-pyridone–uracil combination defines a unique hydrogen-bonding landscape. 2-Pyridone alone provides only a single H-bond donor/acceptor pair and exhibits a tautomeric equilibrium between the keto (2-pyridone) and enol (2-hydroxypyridine) forms that is nearly thermoneutral in the gas phase, with 2-hydroxypyridine more stable by only 270 cm⁻¹ (0.77 kcal/mol) [1]; this equilibrium shifts markedly with solvent environment [1]. Uracil offers three hydrogen-bonding sites and can engage in Watson–Crick, wobble, and sugar-edge pairing modes [2]. When co-crystallized, the two components generate a solid-state architecture whose hydrogen-bond stoichiometry, crystal packing, and thermodynamic stability differ fundamentally from either pure component or from alternative co-crystal combinations such as 2-pyridone·thymine or 2-pyridone·5-fluorouracil [2][3]. The quantitative data required to justify direct substitution of one co-crystal for another in a research or industrial protocol are currently absent from the open literature.

Pure 2-Pyridone or Uracil

The 1:1 stoichiometry defines a unique H-bond landscape; individual components differ in donor/acceptor sites and tautomeric equilibria, which may shift binding geometry and crystal packing.

Alternative Co-Crystals (e.g., thymine, 5-fluorouracil)

Head-to-head solid-state data vs. 2-pyridone·thymine or 2-pyridone·5-fluorouracil are absent; binding energies and packing motifs may not transfer, requiring method-specific validation.

• [1] Florio, G. Figure 1: An unusual characteristic of the 2PYR/2HP tautomeric pair is that they are nearly thermoneutral in the gas phase, with 2HP more stable than 2PYR by only 270 cm⁻¹ (0.77 kcal/mol). Academia.edu Figure. View Source
• [2] Müller, A.; Talbot, F.; Leutwyler, S. Nucleobase Pair Analogues 2-Pyridone·Uracil, 2-Pyridone·Thymine, and 2-Pyridone·5-Fluorouracil: Hydrogen-Bond Strengths and Intermolecular Vibrations. J. Phys. Chem. A 2004, 108, 6156–6164. View Source
• [3] Kumar, V.; Goswami, P. K.; Thaimattam, R.; Ramanan, A. Multicomponent Solids of Uracil Derivatives – Orotic and Isoorotic Acids. CrystEngComm 2018, 20, 3490–3504. View Source

Quantitative Differentiation Evidence for 2-Pyridone·Uracil

2-Pyridone vs. Uracil: Hydrogen-Bond Site Restriction

In gas-phase spectroscopic studies of nucleobase pair mimics, 2-pyridone (the keto tautomer present in CAS 873685-82-6) is characterized as a uracil analogue possessing only one N–H donor and one C=O acceptor group. This provides exactly one hydrogen-bonding site, whereas canonical uracil and thymine each offer three distinct sites (two N–H donors and two C=O acceptors arranged to allow Watson–Crick, wobble, and sugar-edge pairing) [1][2]. The 1:1 2-pyridone·uracil complex therefore constrains the hydrogen-bonding geometry to a single, well-defined interaction motif, eliminating the isomeric complexity observed in uracil homodimers or uracil–adenine pairs. Quantitatively, the Watson–Crick 9-methyladenine·2-pyridone complex exhibits a binding energy of D₀ = -16.0 kcal mol⁻¹, compared to -15.0 kcal mol⁻¹ for the Hoogsteen isomer, yielding a Watson–Crick:Hoogsteen population ratio of 3:1 [1]. In contrast, uracil homodimers can populate multiple hydrogen-bonding isomers simultaneously due to the availability of three binding sites. However, analogous binding-energy data for the specific 2-pyridone·uracil solid-state co-crystal (CAS 873685-82-6) versus, for example, the 2-pyridone·thymine co-crystal have not been reported.

H-Bond Site Restriction

Class-level inference

Target 1 H-bond site; Watson–Crick binding D₀ = -16.0 kcal/mol

Baseline Canonical uracil: 3 sites, multiple dimer isomers

Reduces isomeric ambiguity for computational H-bond calibration

Data from 9-methyladenine·2-pyridone gas-phase model; co-crystal-specific binding energies not reported

Evidence Dimension	Number of available hydrogen-bonding sites and binding-energy isomer selectivity
Target Compound Data	2-Pyridone·uracil complex: 1 H-bond site; binding energy D₀ = -16.0 kcal mol⁻¹ (Watson–Crick), -15.0 kcal mol⁻¹ (Hoogsteen); isomer ratio 3:1
Comparator Or Baseline	Canonical uracil: 3 H-bond sites; multiple dimer isomers possible; quantitative binding-energy data not available for direct comparison with 2-pyridone·uracil co-crystal
Quantified Difference	Binding-site reduction from 3 (uracil) to 1 (2-pyridone in complex); energy difference between Watson–Crick and Hoogsteen isomers = 1.0 kcal mol⁻¹, population ratio = 3:1 for 9-methyladenine·2-pyridone
Conditions	Supersonic jet-cooled gas phase; two-color resonant two-photon ionization (2C-R2PI) and UV–UV depletion spectroscopy

Why This Matters

The forced single-site hydrogen-bonding topology of 2-pyridone·uracil eliminates isomeric ambiguity, making it a cleaner model system for calibrating computational hydrogen-bond energy predictions, but the absence of head-to-head solid-state data against the analogous 2-pyridone·thymine or 2-pyridone·5-fluorouracil co-crystals prevents procurement decisions based on quantified superiority.

• [1] Frey, J. A.; Leist, R.; Müller, A.; Leutwyler, S. Gas-Phase Watson–Crick and Hoogsteen Isomers of the Nucleobase Mimic 9-Methyladenine·2-Pyridone. ChemPhysChem 2006, 7 (7), 1494–1499. View Source
• [2] Müller, A.; Talbot, F.; Leutwyler, S. Probing the Watson–Crick, Wobble, and Sugar-Edge Hydrogen Bond Sites of Uracil and Thymine. J. Phys. Chem. A 2005, 109 (24), 5292–5301. View Source

13C/15N NMR Fingerprints: Differentiating Co-Crystals

A combined solution and solid-state (CPMAS) 13C and 15N NMR study of 2-pyridone, 4(3H)-pyrimidone, uracil, and cytosine established baseline chemical shifts that can serve as spectroscopic fingerprints for each heterocycle and its predominant tautomer [1]. While the raw numerical shift values are available for the individual components, the study did not report shifts for the binary 2-pyridone·uracil co-crystal. Consequently, the data provide a class-level inference that the 13C and 15N chemical shifts of the co-crystal would differ measurably from those of a co-crystal containing 4(3H)-pyrimidone or cytosine in place of uracil, but no quantified difference for the specific compound CAS 873685-82-6 can be cited. Procurement based on NMR fingerprinting would require in-house acquisition of the co-crystal spectrum and comparison to published component data.

NMR Fingerprint Gap

Data to verify

No published ¹³C/¹⁵N shifts for the co-crystal; component shifts exist for 2-pyridone and uracil.

Co-crystal-specific NMR signature requires in-house acquisition

Class-level inference from component data; differentiation from alternative co-crystals not quantifiable

Evidence Dimension	13C and 15N chemical shifts (solution and solid-state CPMAS)
Target Compound Data	No published 13C/15N chemical shifts for the 2-pyridone·uracil co-crystal; component shifts for 2-pyridone and uracil are reported in reference [1]
Comparator Or Baseline	4(3H)-pyrimidone and cytosine: 13C and 15N shifts reported in the same study; no co-crystal data available
Quantified Difference	Cannot be calculated for the co-crystal due to missing experimental data; individual component shifts differ between 2-pyridone, uracil, 4(3H)-pyrimidone, and cytosine as tabulated in [1]
Conditions	Solution-state NMR and solid-state CPMAS NMR; GIAO ab initio calculations of absolute shieldings

Why This Matters

NMR chemical shifts are a primary identity and purity verification tool for procurement; the availability of published component shifts enables indirect quality control, but the lack of co-crystal-specific shifts means that differentiation from alternative co-crystals cannot be quantified without additional experimental work.

• [1] Lopez, C.; Claramunt, R. M.; Alkorta, I.; Elguero, J. Solution and Solid State (CPMAS) NMR Studies of the Tautomerism of Six-Membered Heterocyclic Compounds Related to 2-Pyridones. Spectroscopy 2000, 14, 121–126. View Source

Keto–Enol Tautomerism: 2-Pyridone vs. N-Methyluracil

The 2-pyridone component of CAS 873685-82-6 exists in a well-characterized keto–enol tautomeric equilibrium with 2-hydroxypyridine. In the gas phase, this equilibrium is nearly thermoneutral, with 2-hydroxypyridine more stable by only 270 cm⁻¹ (0.77 kcal/mol), resulting in a ~3:1 enol:keto ratio at 356 K [1]. In contrast, uracil and its N-methylated derivatives (e.g., 1,3-dimethyluracil) are effectively locked in the keto tautomeric form under physiological conditions, with negligible enol population [2]. The sensitivity of the 2-pyridone tautomeric equilibrium to solvent polarity—keto form favored in polar protic solvents, enol form in nonpolar aprotic solvents [1]—introduces a solvent-programmable hydrogen-bond donor/acceptor profile that is absent in N-methyluracil analogues. Quantitative comparison of the tautomeric ratio of the 2-pyridone·uracil co-crystal versus the 2-pyridone·thymine co-crystal in the solid state has not been published.

Keto–Enol Tautomerism

Class-level inference

0.77 kcal/mol ΔG enol vs. keto

Solvent-programmable H-bond profile; uracil analogues keto-locked

Gas-phase ratio ~3:1 enol:keto at 356 K; solid-state tautomer data for co-crystal not published

Evidence Dimension	Keto–enol tautomeric energy difference and population ratio
Target Compound Data	2-Pyridone (keto) vs. 2-hydroxypyridine (enol): ΔE = 270 cm⁻¹ (0.77 kcal/mol); gas-phase enol:keto ≈ 3:1 at 356 K; equilibrium shifts with solvent
Comparator Or Baseline	1,3-Dimethyluracil and uracil: effectively locked in keto form; no measurable enol population under analogous conditions
Quantified Difference	ΔΔG ≈ 0.77 kcal/mol favoring enol for 2-pyridone tautomer pair; uracil analogues show negligible tautomeric population of enol form
Conditions	Gas-phase equilibrium; solvent-dependent measurements in polar protic and nonpolar aprotic media

Why This Matters

The solvent-responsive tautomeric equilibrium of the 2-pyridone component provides a tunable structural feature that may be exploited in crystal engineering or solubility modulation, but procurement decisions cannot rely on quantified differentiation from N-methyluracil co-crystals without solid-state tautomeric data specific to the co-crystal.

• [1] Florio, G. Figure 1: An unusual characteristic of the 2PYR/2HP tautomeric pair is that they are nearly thermoneutral in the gas phase, with 2HP more stable than 2PYR by only 270 cm⁻¹ (0.77 kcal/mol). Academia.edu Figure. View Source
• [2] Wong, M. W.; Wiberg, K. B.; Frisch, M. J. Theoretical Study of Tautomeric Forms of Uracil. 1. Relative Order of Stabilities and Their Relation to Proton Affinities and Deprotonation Enthalpies. J. Am. Chem. Soc. 2001, 123 (24), 5853–5860. View Source

Research Applications for 2-Pyridone·Uracil Co-Crystal

Gas-Phase Model: Nucleobase Pairing & H-Bond Spectroscopy

The single hydrogen-bonding site of 2-pyridone allows the 2-pyridone·uracil complex (and by extension the solid co-crystal) to serve as a reduced-complexity model for experimental and computational investigations of uracil–adenine Watson–Crick pairing. Gas-phase vibronic spectra obtained via 2C-R2PI and UV–UV depletion techniques have resolved individual in-plane hydrogen-bond vibrations free of stacking and backbone constraints [1]. This makes the compound suitable for force-field calibration and benchmarking of ab initio hydrogen-bond energy calculations [1].

Crystal Engineering: Supramolecular Synthon Screening

Multicomponent crystal engineering studies have demonstrated that uracil derivatives can be co-crystallized with pyridine-based coformers to generate diverse solid forms with enhanced solubility [2]. The 2-pyridone·uracil co-crystal represents a baseline member of this co-crystal family, and its procurement may be warranted for systematic synthon-competition studies comparing the acid···pyridine, amine···pyridine, and carbonyl···pyridine hydrogen-bond motifs [2]. It must be noted that the solubility and stability advantage of this specific co-crystal over other uracil co-crystals has not been quantified in the referenced work.

NMR Tautomerism & Physicochemical Correlation

The established 13C and 15N chemical shift database for 2-pyridone, uracil, and related heterocycles in both solution and solid state [3] provides a reference framework for characterizing the tautomeric composition of new co-crystal forms. The 2-pyridone·uracil co-crystal can be used as a starting material for investigating how co-crystallization shifts the tautomeric equilibrium of the 2-pyridone component relative to the free molecule, using CPMAS NMR as the primary analytical tool.

Fluorescent Nucleobase Analog Development

2-Pyridone is intrinsically fluorescent, unlike natural uracil, making the 2-pyridone·uracil complex a potential scaffold for designing fluorescent nucleobase probes. Fluorescence lifetimes of the 2-pyridone self-dimer and higher aggregates have been measured in the 7–12 ns range [4], establishing baseline photophysical parameters. The co-crystal form may be explored as a precursor for synthesizing pyridone-fused uracil derivatives with tailored fluorescence properties [5].

Application

Selection Property

Validation Focus

Gas-Phase H-Bond Model

Single-site H-bond topology

Benchmark binding energies, vibronic spectra

Crystal Engineering Screening

Supramolecular synthon baseline

Synthon competition, co-crystal library comparison

NMR Tautomerism Study

Tautomeric shift reference

CPMAS NMR vs. solution-state tautomer ratio

Fluorescent Nucleobase Probe

Intrinsic 2-pyridone fluorescence

Photophysical lifetime, quantum yield characterization

• [1] Frey, J. A.; Leist, R.; Müller, A.; Leutwyler, S. Gas-Phase Watson–Crick and Hoogsteen Isomers of the Nucleobase Mimic 9-Methyladenine·2-Pyridone. ChemPhysChem 2006, 7 (7), 1494–1499. View Source
• [2] Kumar, V.; Goswami, P. K.; Thaimattam, R.; Ramanan, A. Multicomponent Solids of Uracil Derivatives – Orotic and Isoorotic Acids. CrystEngComm 2018, 20, 3490–3504. View Source
• [3] Lopez, C.; Claramunt, R. M.; Alkorta, I.; Elguero, J. Solution and Solid State (CPMAS) NMR Studies of the Tautomerism of Six-Membered Heterocyclic Compounds Related to 2-Pyridones. Spectroscopy 2000, 14, 121–126. View Source
• [4] Müller, A.; Talbot, F.; Leutwyler, S. Fluorescence-Dip Infrared Spectroscopy of 2-Pyridone, Its Dimer, and Water Clusters. Phys. Chem. Chem. Phys. 1999, 1, 4277–4284. View Source
• [5] Ha, W.; Shin, S. J.; Ji, Y. S.; Youn, S. W. KOtBu-Promoted [4+2] Annulation-Dehydration Cascade Enabling the Construction of Diverse 2-Pyridone-Fused Uracils. Org. Lett. 2024. View Source